isocupressic acid
isocupressic acid
Brand Name:
Vulcanchem
CAS No.:
1909-91-7
VCID:
VC0158130
InChI:
InChI=1S/C20H32O3/c1-14(10-13-21)6-8-16-15(2)7-9-17-19(16,3)11-5-12-20(17,4)18(22)23/h10,16-17,21H,2,5-9,11-13H2,1,3-4H3,(H,22,23)/b14-10+/t16-,17+,19+,20-/m0/s1
SMILES:
CC(=CCO)CCC1C(=C)CCC2C1(CCCC2(C)C(=O)O)C
Molecular Formula:
C20H32O3
Molecular Weight:
320.5 g/mol
isocupressic acid
CAS No.: 1909-91-7
Main Products
VCID: VC0158130
Molecular Formula: C20H32O3
Molecular Weight: 320.5 g/mol
| CAS No. | 1909-91-7 |
|---|---|
| Product Name | isocupressic acid |
| Molecular Formula | C20H32O3 |
| Molecular Weight | 320.5 g/mol |
| IUPAC Name | (1S,4aR,5S,8aR)-5-[(E)-5-hydroxy-3-methylpent-3-enyl]-1,4a-dimethyl-6-methylidene-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid |
| Standard InChI | InChI=1S/C20H32O3/c1-14(10-13-21)6-8-16-15(2)7-9-17-19(16,3)11-5-12-20(17,4)18(22)23/h10,16-17,21H,2,5-9,11-13H2,1,3-4H3,(H,22,23)/b14-10+/t16-,17+,19+,20-/m0/s1 |
| Standard InChIKey | DOYKMKZYLAAOGH-DOEMEAPXSA-N |
| Isomeric SMILES | C/C(=C\CO)/CC[C@H]1C(=C)CC[C@@H]2[C@@]1(CCC[C@]2(C)C(=O)O)C |
| SMILES | CC(=CCO)CCC1C(=C)CCC2C1(CCCC2(C)C(=O)O)C |
| Canonical SMILES | CC(=CCO)CCC1C(=C)CCC2C1(CCCC2(C)C(=O)O)C |
| Appearance | Powder |
| Synonyms | 15-hydroxylabda-8(17),13-dien-19-oic acid isocupressic acid |
| PubChem Compound | 6438138 |
| Last Modified | Nov 11 2021 |
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